Cas no 706752-99-0 (3-fluoro-2-iodo-aniline)

• Product Name: 3-fluoro-2-iodo-aniline
• CAS No: 706752-99-0
• MF: C₆H₅FIN
• MW: 237.013477087021
• MDL: MFCD08458368
• CID: 548064
• PubChem ID: 20029093
• Update Time: 2025-05-22

3-fluoro-2-iodo-aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-iodoaniline
• Benzenamine, 3-fluoro-2-iodo-
• 3-Fluoro-2-iodo-phenylamine
• 2-IODO-3-FLUOROANILINE
• 3-FLUORO-2-IODOBENZENAMINE
• PubChem1533
• 3-fluoro-2-iodo-aniline
• 3-Fluoro-2-iodophenylamine
• 2-iodo-3-fluoroaniline HCl
• Jsp001504
• WFIMPUNNSNCOAZ-UHFFFAOYSA-N
• 3-FLUORO-2-IODO-BENZENAMINE
• XF10101
• RP28262
• LS10450
• CM11455
• AS04078
• DS-12259
• FT-0692163
• EN300-113326
• MFCD08458368
• AC-3678
• SY112678
• J-512456
• 706752-99-0
• SCHEMBL1964436
• AKOS005064109
• DB-331266

• MDL： MFCD08458368
• Inchi： 1S/C6H5FIN/c7-4-2-1-3-5(9)6(4)8/h1-3H,9H2
• InChI Key： WFIMPUNNSNCOAZ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1N)F

Computed Properties

• Exact Mass: 236.945
• Monoisotopic Mass: 236.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2

Experimental Properties

• Density: 2.008
• Melting Point: 52-54℃
• Boiling Point: 264.3°C at 760 mmHg
• Flash Point: 114℃

3-fluoro-2-iodo-aniline Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-fluoro-2-iodo-aniline

Comprehensive Overview of 3-Fluoro-2-Iodo-Aniline (CAS No. 706752-99-0): Properties, Applications, and Industry Trends

3-Fluoro-2-iodo-aniline (CAS No. 706752-99-0) is a halogenated aniline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of both fluorine and iodine substituents on the aromatic ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₅FIN, and molecular weight of 237.01 g/mol make it a valuable building block for designing complex molecules. Researchers often focus on its regioselective reactivity, which is critical for constructing heterocyclic compounds and active pharmaceutical ingredients (APIs).

The growing demand for fluorinated compounds in drug discovery has propelled interest in 3-fluoro-2-iodo-aniline. Fluorination is a key strategy in modern medicinal chemistry, as it enhances metabolic stability and bioavailability. Meanwhile, the iodo group offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in creating carbon-carbon bonds. This dual functionality aligns with trends in precision synthesis and green chemistry, where efficiency and minimal waste are prioritized.

In the context of user search trends, queries like "3-fluoro-2-iodo-aniline synthesis" and "CAS 706752-99-0 applications" reflect the compound's relevance in academic and industrial settings. Another frequent search, "halogenated anilines in drug development," underscores its role in optimizing lead compounds. Additionally, discussions around sustainable halogenation methods and catalytic C-I bond activation highlight emerging research directions tied to this chemical.

From a technical perspective, 3-fluoro-2-iodo-aniline exhibits a melting point range of 45–50°C and requires storage under inert conditions to prevent degradation. Its solubility in organic solvents like dichloromethane and tetrahydrofuran facilitates its use in multistep reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, which is crucial for reproducibility in synthetic workflows.

The compound's applications extend to materials science, where it contributes to the development of organic electronic materials and liquid crystals. Its ability to modulate electronic properties through halogen interactions makes it a candidate for optoelectronic devices. Furthermore, its incorporation into metal-organic frameworks (MOFs) has been explored for catalytic and sensing applications, resonating with the broader interest in smart materials.

In summary, 3-fluoro-2-iodo-aniline (CAS No. 706752-99-0) represents a critical tool for researchers navigating the intersection of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted utility ensures its continued prominence in scientific literature and industrial pipelines, addressing both current challenges and future innovations.